Cas no 1187028-41-6 (Benzoic acid, 3-ethyl-5-formyl-)

• Product Name: Benzoic acid, 3-ethyl-5-formyl-
• CAS No: 1187028-41-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2142372
• Update Time: 2025-10-30

Benzoic acid, 3-ethyl-5-formyl- Chemical and Physical Properties

Names and Identifiers

• 3-formyl-5-ethyl-benzoic acid
• 3-Ethyl-5-formylbenzoic acid
• ZPHWCPWBTSYYIU-UHFFFAOYSA-N
• CID 86650507
• Benzoic acid, 3-ethyl-5-formyl-

• Inchi： 1S/C10H10O3/c1-2-7-3-8(6-11)5-9(4-7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： ZPHWCPWBTSYYIU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C=O)=CC(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±42.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 3-ethyl-5-formyl-

Benzoic Acid, 3-Ethyl-5-Formyl: A Comprehensive Overview

Benzoic acid, 3-ethyl-5-formyl (CAS No. 1187028-41-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the family of substituted benzoic acids, where the benzene ring is substituted with an ethyl group at the 3-position and a formyl group at the 5-position. The structure of this compound is characterized by its aromatic ring with two substituents, which influence its chemical reactivity and physical properties.

The synthesis of benzoic acid, 3-ethyl-5-formyl involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the ethyl group and formyl group requires careful control of reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to achieve selective substitution on the benzene ring.

One of the most notable applications of benzoic acid, 3-ethyl-5-formyl is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various bioactive molecules. For example, it has been used in the development of anti-inflammatory agents and antioxidants. The formyl group at the 5-position plays a crucial role in enhancing the compound's ability to interact with biological systems, making it a valuable building block for drug discovery.

In addition to its pharmaceutical applications, benzoic acid, 3-ethyl-5-formyl has found utility in agrochemicals. It has been incorporated into formulations designed to enhance plant growth and protect against environmental stressors. Recent studies have demonstrated that this compound can act as a signaling molecule in plants, promoting stress tolerance and improving crop yields under adverse conditions.

The physical properties of benzoic acid, 3-ethyl-5-formyl are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chemical processes, including chromatography and crystallization.

From a structural perspective, the benzoic acid moiety provides acidic properties due to the carboxylic acid group. This acidity can be modulated by the substituents on the benzene ring. The presence of an ethyl group at position 3 introduces steric hindrance, which can influence both chemical reactivity and biological activity. Meanwhile, the formyl group at position 5 adds electron-withdrawing effects, further modifying the electronic environment of the molecule.

Recent research has focused on understanding the photochemical properties of benzoic acid derivatives, including benzoic acid, 3-ethyl-5-formyl. Studies have shown that these compounds exhibit interesting absorption spectra in the ultraviolet region, making them potential candidates for use in photovoltaic materials or light-sensitive sensors.

In terms of safety considerations, benzoic acid derivatives are generally considered non-toxic when handled appropriately. However, like all chemicals, they should be stored in accordance with standard laboratory practices to ensure safety and prevent contamination.

Looking ahead, benzoic acid derivatives such as benzoic acid, 3-ethyl-5-formyl are expected to play an increasingly important role in materials science and biotechnology. Their unique combination of chemical stability and functional versatility makes them ideal candidates for developing novel materials with tailored properties.